molecular formula C9H14N2O2 B8670342 1-isobutyl-3-methylpyrimidine-2,4(1H,3H)-dione CAS No. 58481-19-9

1-isobutyl-3-methylpyrimidine-2,4(1H,3H)-dione

Cat. No.: B8670342
CAS No.: 58481-19-9
M. Wt: 182.22 g/mol
InChI Key: SLXYJGZVJGXXSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-isobutyl-3-methylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

58481-19-9

Molecular Formula

C9H14N2O2

Molecular Weight

182.22 g/mol

IUPAC Name

3-methyl-1-(2-methylpropyl)pyrimidine-2,4-dione

InChI

InChI=1S/C9H14N2O2/c1-7(2)6-11-5-4-8(12)10(3)9(11)13/h4-5,7H,6H2,1-3H3

InChI Key

SLXYJGZVJGXXSP-UHFFFAOYSA-N

Canonical SMILES

CC(C)CN1C=CC(=O)N(C1=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 3-Methyluracil (3.0 mg, 23.8 mmol), isobutyl iodide (7 mL, 60 mmol) and cesium carbonate (11.6 g, 35.7 mmol) in DMF (30 mL) is stirred at room temperature over a weekend. Solvent is removed under vacuum. The residue is treated with water, and then extracted with dichloromethane four times. The combined organic phase is washed with brine, dried over anhydrous sodium sulfate, and then filtered through a short silica gel column. The filtrate is concentrated to dryness to give product as off white solids, which is used for the next reaction without further purification. MS (ESI) m/z 183.1 [M+H]+.
Quantity
3 mg
Type
reactant
Reaction Step One
Quantity
7 mL
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
11.6 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One

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